Cas no 1305710-65-9 (2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol)

2-(5-Chlorothiophen-2-yl)methylcyclopentan-1-ol is a versatile intermediate in organic synthesis, characterized by its unique structural features combining a chlorothiophene moiety with a cyclopentanol ring. This compound is particularly valuable in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the chlorothiophene group enhances its reactivity, enabling selective functionalization, while the cyclopentanol scaffold contributes to stereochemical diversity. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a reliable choice for developing novel compounds with tailored properties. The product is typically handled under standard laboratory conditions, ensuring ease of integration into complex synthetic pathways.
2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol structure
1305710-65-9 structure
Product Name:2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol
CAS No:1305710-65-9
MF:C10H13ClOS
MW:216.727620840073
CID:5711706
PubChem ID:61750134
Update Time:2025-06-07

2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • AKOS011020705
    • 2-((5-Chlorothiophen-2-yl)methyl)cyclopentan-1-ol
    • 2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol
    • 1305710-65-9
    • EN300-1624301
    • CS-0354276
    • Cyclopentanol, 2-[(5-chloro-2-thienyl)methyl]-
    • 2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol
    • Inchi: 1S/C10H13ClOS/c11-10-5-4-8(13-10)6-7-2-1-3-9(7)12/h4-5,7,9,12H,1-3,6H2
    • InChI Key: QCJIOUHIIPBUDS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CC2CCCC2O)S1

Computed Properties

  • Exact Mass: 216.0375639g/mol
  • Monoisotopic Mass: 216.0375639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.310±0.06 g/cm3(Predicted)
  • Boiling Point: 313.3±22.0 °C(Predicted)
  • pka: 15.10±0.40(Predicted)

2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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$739.0 2023-06-05
Enamine
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$770.0 2023-06-05
Enamine
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Enamine
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2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol
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Enamine
EN300-1624301-10.0g
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Enamine
EN300-1624301-50mg
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Enamine
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